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Compound of Interest

Compound Name: Boc-PNA-G(Z)-OH

CAS No.: 169287-77-8

Cat. No.: B070807 Get Quote

Executive Summary & Chemical Profile
Boc-PNA-G(Z)-OH is a specialized Peptide Nucleic Acid (PNA) monomer used in solid-phase

synthesis. Unlike standard amino acids, PNA monomers possess a pseudo-peptide backbone

(N-(2-aminoethyl)-glycine) which imparts unique solubility and handling characteristics.[1]

This guide defines the Personal Protective Equipment (PPE) and operational workflows

required to handle this substance with scientific rigor. The primary safety objective is twofold:

protecting the researcher from potential sensitization/irritation and preserving the monomer's

chemical integrity against moisture and static degradation.
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Chemical Attribute Technical Detail

Full Name

N-[N-Boc-N-(2-aminoethyl)glycyl]-N'-[2-(N-

benzyloxycarbonyl)amino-6-oxopurin-9-

yl]acetylglycine

Physical State
White to off-white powder; prone to electrostatic

charging.[2]

Primary Hazards
H315 (Skin Irritant), H319 (Eye Irritant), H335

(Respiratory Irritant). Potential sensitizer.[3][4][5]

Reactivity
Acid Sensitive (Boc group removes with TFA).

Hygroscopic (Must be kept dry).

Solubility Context

Typically dissolved in NMP (N-Methyl-2-

pyrrolidone) or DMF (Dimethylformamide) for

synthesis.

Risk Assessment & PPE Matrix
Effective safety relies on a "Barrier-in-Depth" strategy. The following PPE selection is based on

the chemical's physical properties and the solvents inevitably used during its processing.

PPE Selection Logic
Glove Permeation: While solid Boc-PNA-G(Z)-OH is chemically stable, the solvents used for

dissolution (DMF/NMP) rapidly permeate standard latex and thin nitrile. Double-gloving is

mandatory once the solid enters the solution phase.

Respiratory Protection: PNA powders are fine particulates. Inhalation can trigger mucosal

irritation or sensitization.
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Zone PPE Component
Specification /

Standard
Scientific Rationale

Ocular Safety Glasses
ANSI Z87.1 (Side

shields required)

Prevents particulate

entry and splashes

during dissolution.

Dermal (Hands)

Primary: Nitrile (Low

Cuff)Secondary:

Nitrile (Long Cuff)

Thickness: ≥ 5 mil

(0.12 mm)Standard:

EN 374

Solid Phase: Single

layer

sufficient.Solution

Phase: Double layer

required due to

DMF/NMP permeation

risks.

Respiratory Engineering Control

Chemical Fume Hood

(Face velocity: 100

fpm)

Primary barrier

against dust and

solvent vapors.

Body Lab Coat

100% Cotton or Poly-

Cotton Blend (Snap

closures)

Prevents static

buildup (critical for

PNA powders) and

skin contact.

Operational Protocol: The Safe Handling Workflow
This protocol ensures the integrity of the Boc-PNA-G(Z)-OH monomer while maximizing

operator safety.

Phase 1: Preparation & Equilibration
Thermal Equilibration: Remove the monomer vial from -20°C storage. Do not open until it

reaches room temperature (approx. 30-60 mins).

Causality: Opening a cold vial introduces atmospheric moisture, causing hydrolysis or

clumping, which ruins coupling efficiency [1].

Static Control: PNA monomers are statically active.[6] Use an anti-static gun or wipe the vial

exterior with a lint-free wipe dampened with ethanol before opening.
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Phase 2: Weighing & Transfer (Solid Handling)
Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder

Weighing Station.

Technique: Use a dedicated spatula. Avoid "dumping" powder; tap gently to transfer.

Spill Hygiene: If powder spills on the balance, wipe immediately with a damp tissue

(water/methanol) to prevent aerosolization.

Phase 3: Dissolution (Solution Handling)
Solvent Addition: Add NMP or DMF to the monomer.

PPE Upgrade:Immediately don a second pair of nitrile gloves.

Note: NMP is a reproductive toxin.[3] The PNA monomer in solution acts as a carrier,

potentially facilitating skin absorption.

Vortexing: Cap the vial tightly before vortexing. Do not vortex open containers.

Visualization: Handling Workflow & Decision Logic
The following diagram illustrates the critical decision points and safety upgrades required

during the handling process.
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Figure 1: Operational workflow for Boc-PNA-G(Z)-OH, highlighting the critical transition to

double-gloving during the dissolution phase.

Waste Management & Disposal Strategy
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Proper disposal is legally mandated and environmentally critical. Segregate waste based on

the phase of the material.

Waste Category Contents Disposal Stream

Solid Waste

Expired/Spilled Boc-PNA-G(Z)-

OH powder, contaminated

weigh boats, paper towels.

Hazardous Solid Waste (Label:

"PNA Monomer - Irritant").

Liquid Waste Dissolved PNA in DMF/NMP.

Non-Halogenated Organic

Solvent Waste. (Note: If DCM

is used in the process,

segregate into Halogenated

Waste).

Sharps/Glass Broken vials or pipettes.

Glass/Sharps Bin (Rinse with

solvent before disposal if

heavily contaminated).

Self-Validating Disposal Check:

Does the waste contain solvents? → Liquid Stream.

Is it dry powder/debris? → Solid Stream.

Did I use DCM? → Halogenated Stream.

Emergency Response Protocols
Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention. The

dust may cause delayed sensitization [2].

Skin Contact (Powder): Brush off excess powder before washing. Wash with soap and

copious water for 15 minutes.

Skin Contact (Solution): Remove contaminated gloves/clothing immediately.[7] Wash skin

with soap and water.[3] Do not use solvents (ethanol/acetone) to wash skin, as this

enhances absorption [3].
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Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Remove contact

lenses if present.[3][7][8]

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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